1-isobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)phenyl]-1-(2-methylpropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H30N2O2/c1-17(2)15-25-14-6-7-19(16-25)23(26)24-22-9-5-4-8-21(22)18-10-12-20(27-3)13-11-18/h4-5,8-13,17,19H,6-7,14-16H2,1-3H3,(H,24,26)
• InChI Key: BFNCJFCJEVWVBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCCC(C1)C(=O)NC2=CC=CC=C2C3=CC=C(C=C3)OC
• Molecular Formula: C23H30N2O2
• Molecular Weight: 366.5 g/mol

Description

1-isobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide, also known as A-836,339, is a synthetic compound that belongs to the class of drugs known as cannabinoid receptor agonists. This compound is known to bind with high affinity to the CB2 receptor, which is found primarily in immune cells and tissues. The CB2 receptor is known to play a role in modulating immune responses, inflammation, and pain perception. In recent years, there has been increasing interest in the potential therapeutic applications of CB2 receptor agonists, including A-836,339.

Mechanism of Action

The mechanism of action of 1-isobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide involves its binding to the CB2 receptor, which is found primarily in immune cells and tissues. Activation of the CB2 receptor has been shown to modulate immune responses, inflammation, and pain perception. This compound has been shown to have high affinity for the CB2 receptor, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including modulation of immune responses, inflammation, and pain perception. Activation of the CB2 receptor by this compound has been shown to inhibit the release of pro-inflammatory cytokines and chemokines, which may contribute to its anti-inflammatory effects. This compound has also been shown to reduce pain perception in animal models of neuropathic and inflammatory pain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-isobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide in lab experiments is its high affinity for the CB2 receptor, which may allow for more precise modulation of immune responses, inflammation, and pain perception. However, one limitation of using this compound is its potential to interact with other receptors or signaling pathways, which may complicate interpretation of experimental results.

Future Directions

There are several potential future directions for research on 1-isobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide and other CB2 receptor agonists. One area of research could focus on the development of more selective CB2 receptor agonists, which may have fewer off-target effects. Another area of research could focus on the potential therapeutic applications of CB2 receptor agonists in the treatment of other conditions, such as autoimmune diseases or cancer. Additionally, research could focus on the development of novel delivery methods for CB2 receptor agonists, such as targeted nanoparticles or liposomes.

Synthesis Methods

The synthesis of 1-isobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide involves several steps, starting with the reaction of 4'-methoxy-2-biphenylcarboxylic acid with isobutylamine to form the corresponding amide. This amide is then reacted with piperidine and phosgene to form the final compound, this compound. The synthesis of this compound has been described in several publications, including a patent application filed by Abbott Laboratories in 2006.

Scientific Research Applications

1-isobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide has been the subject of several scientific studies investigating its potential therapeutic applications. One area of research has focused on the use of CB2 receptor agonists for the treatment of inflammatory and neuropathic pain. A study published in the Journal of Pharmacology and Experimental Therapeutics in 2010 found that this compound was effective in reducing pain in a mouse model of neuropathic pain. Another study published in the European Journal of Pharmacology in 2013 found that this compound was effective in reducing inflammation and pain in a rat model of arthritis.